![molecular formula C15H19N3OS B2412249 1-ethyl-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea CAS No. 887889-56-7](/img/structure/B2412249.png)
1-ethyl-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis methods for this compound were not found, quinoline derivatives can be synthesized through various methods, including the Skraup synthesis, Doebner-Miller reaction, and Combes quinoline synthesis .Molecular Structure Analysis
The molecular structure of this compound likely includes a quinoline core, which is a bicyclic compound with a benzene ring fused to a pyridine ring .Chemical Reactions Analysis
Quinoline and its derivatives are known to undergo various chemical reactions, including electrophilic and nucleophilic substitutions, reductions, and oxidations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Quinoline itself is a colorless liquid at room temperature and has a strong, unpleasant odor .Scientific Research Applications
Thiourea Derivatives and Applications
Thiourea and its derivatives, including compounds with the thiourea functional group, are of significant interest in various fields of research due to their versatile chemical properties and potential applications:
Rubber Industry Applications :
- Thiourea compounds are primarily used as accelerators in the rubber industry. They facilitate the vulcanization process, which enhances the elasticity and durability of rubber products (Kanerva, Estlander, & Jolanki, 1994).
- In some cases, thiourea derivatives can cause allergic contact dermatitis, suggesting their active interaction with biological systems. This property could be harnessed for developing materials with specific bio-interactions (Kohli & Habbal, 2010).
Pharmacological Potential :
- Some thiourea derivatives are studied for their pharmacological properties. For example, ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene) acetate, a thiourea derivative, has been investigated for its diuretic effects, impacting renal elimination of water and solutes (Scheitza, 1977).
Biological Effects and Drug Development :
- The thiourea moiety is a common feature in various pharmacologically active compounds, suggesting the potential for biological activity and therapeutic applications. For instance, studies on mGlu1 and mGlu5 receptor antagonists, which share structural similarities with thiourea derivatives, indicate their involvement in learning and memory processes, hinting at potential applications in neurological or psychiatric disorders (Gravius et al., 2005).
Toxicology and Safety Studies :
- Understanding the toxicological profile of thiourea derivatives is crucial, especially in occupational settings. Research on ethylene thiourea (ETU), for example, focuses on its effects on thyroid function, which is essential for ensuring the safety of workers exposed to these compounds (Smith, 1984).
Future Directions
properties
IUPAC Name |
1-ethyl-3-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]thiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3OS/c1-3-16-15(20)17-7-6-12-9-11-5-4-10(2)8-13(11)18-14(12)19/h4-5,8-9H,3,6-7H2,1-2H3,(H,18,19)(H2,16,17,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPKRSEYMSHCICF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NCCC1=CC2=C(C=C(C=C2)C)NC1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.